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Compound of Interest

Compound Name: Daumone

Cat. No.: B1248461 Get Quote

Essential Safety and Handling Guide for
Daumone
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling, use, and

disposal of Daumone (ascr#1), a key pheromone in Caenorhabditis elegans research.

Adherence to these guidelines is essential to ensure laboratory safety and the integrity of your

experimental results.

Immediate Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for Daumone is not readily available, its nature as a

bioactive small molecule necessitates careful handling. The following precautions are based on

general best practices for handling chemical reagents in a laboratory setting.[1][2][3][4][5][6][7]

[8]

Hazard Identification:

Primary Route of Exposure: Inhalation, skin contact, and ingestion.

Potential Health Effects: The toxicological properties of Daumone have not been extensively

studied. As a bioactive molecule, it may have unknown effects. Assume it is potentially
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hazardous upon direct contact, inhalation, or ingestion. May cause skin or eye irritation upon

direct contact.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure.

PPE Category Specification Rationale

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact.[1][3] Inspect gloves

for integrity before use and

change them frequently,

especially if contact with

Daumone solution is

suspected.

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from splashes of

Daumone solutions.[1][2]

Body Protection A full-length laboratory coat.
Prevents contamination of

personal clothing.[1][3]

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area. Use a

fume hood when preparing

stock solutions or handling

larger quantities.

Minimizes the risk of inhaling

aerosols.[1]

Operational and Disposal Plans
Handling and Storage
Proper handling and storage are critical for both safety and maintaining the stability of

Daumone.
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Aspect Procedure

Receiving
Upon receipt, visually inspect the container for

any damage or leaks.

Storage

Store Daumone in a cool, dry, and dark place.[8]

For long-term storage, refer to the supplier's

recommendations, which may include

refrigeration or freezing (-20°C).[8] Keep the

container tightly sealed to prevent contamination

and degradation.

Preparation of Solutions

Handle the powdered form of Daumone in a

chemical fume hood to avoid inhalation of any

fine particles. When preparing stock solutions,

add the solvent to the Daumone powder slowly.

Common solvents for ascarosides include

ethanol and DMSO.

General Handling

Do not eat, drink, or smoke in the laboratory.[2]

[4] Avoid mouth pipetting.[2] Wash hands

thoroughly after handling Daumone, even if

gloves were worn.[4]

Spill and Exposure Procedures
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Scenario Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Minor Spill

Wear appropriate PPE. Absorb the spill with an

inert material (e.g., vermiculite, sand, or earth)

and place it in a sealed container for disposal.

Clean the spill area with a suitable disinfectant.

Major Spill

Evacuate the area and alert others. Contact

your institution's environmental health and

safety office.

Disposal Plan
Dispose of Daumone and any contaminated materials in accordance with local, state, and

federal regulations.[7][9]
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Waste Type Disposal Procedure

Unused Daumone
Treat as chemical waste. Dispose of through

your institution's hazardous waste program.[7]

Contaminated Labware (e.g., pipette tips,

microfuge tubes)

Collect in a designated biohazardous waste

container and dispose of according to your

institution's biological waste procedures.[10]

Liquid Waste (e.g., media containing Daumone)

Collect in a clearly labeled waste container. The

liquid waste may need to be treated as chemical

waste depending on the concentration of

Daumone and other components. Consult your

institution's waste disposal guidelines. Do not

pour down the drain.[10]

Quantitative Data Summary
The following table summarizes key quantitative information for Daumone.

Property Value Source

Molecular Formula C₁₃H₂₄O₆ --INVALID-LINK--

Molecular Weight 276.33 g/mol --INVALID-LINK--

IUPAC Name

(6R)-6-[(2R,3R,5R,6S)-3,5-

dihydroxy-6-methyloxan-2-

yl]oxyheptanoic acid

--INVALID-LINK--

Synonyms ascr#1, Ascaroside C7 --INVALID-LINK--

Effective Concentration (Dauer

Induction)

Varies, but can be in the

micromolar range.[11]
[11]

Experimental Protocols
C. elegans Dauer Formation Assay
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This protocol outlines a standard method for assessing the dauer-inducing activity of

Daumone.[12]

Materials:

C. elegans N2 (wild-type) strain

Nematode Growth Medium (NGM) plates

E. coli OP50

M9 buffer

Daumone stock solution (e.g., in ethanol or DMSO)

96-well microtiter plates

Synchronized L1-stage worms

Procedure:

Worm Synchronization: Prepare a synchronized population of L1-stage C. elegans. This can

be achieved by bleaching gravid adults to isolate eggs and allowing them to hatch in M9

buffer without food.

Assay Setup:

In a 96-well plate, add the desired concentration of Daumone to each well. Include a

solvent-only control. The final volume in each well should be consistent (e.g., 100 µL of M9

buffer).

Add a small amount of E. coli OP50 to each well as a food source.

Add approximately 50-100 synchronized L1 worms to each well.

Incubation: Incubate the plates at 25°C for 48-72 hours.

Dauer Scoring:
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After incubation, count the total number of worms in each well.

To specifically identify dauer larvae, add 1% Sodium Dodecyl Sulfate (SDS) to each well

and incubate for 15-20 minutes. Dauer larvae are resistant to SDS, while non-dauer

worms will be killed.

Count the number of surviving (dauer) larvae.

Data Analysis: Calculate the percentage of dauer formation for each concentration of

Daumone: (Number of dauer larvae / Total number of worms) x 100.

Visualizations
Daumone Signaling Pathway in C. elegans
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Caption: Daumone signaling pathway leading to dauer formation in C. elegans.

Experimental Workflow for Dauer Formation Assay
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Caption: Step-by-step workflow for the C. elegans dauer formation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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